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Compound of Interest

Compound Name: F 16915

Cat. No.: B1256084 Get Quote

This technical support center provides guidance on the stability and handling of F 16915,

identified as rel-(R,S)-Formoterol, for research and development purposes. The information is

compiled from publicly available data on Formoterol and should be used as a general guide.

For product-specific data, please refer to the Certificate of Analysis provided by the

manufacturer.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for F 16915?

A1: Formoterol fumarate, the common salt form of Formoterol, is typically stored under

refrigerated conditions (2-8 °C) to ensure long-term stability.[1] Some formulations may be

stored at room temperature for a limited period, often up to 3 months.[2][3] It is crucial to

protect the compound from light and moisture.[1][4] For the specific product F 16915, always

refer to the storage instructions on the product vial and the Certificate of Analysis.

Q2: What is the solubility of F 16915?

A2: Formoterol fumarate dihydrate is described as slightly soluble in water.[5] Its aqueous

solubility is dependent on both pH and temperature.[5] It is soluble in methanol and freely

soluble in acetic acid, but practically insoluble in diethyl ether.[4] One study reported the water

solubility of Formoterol fumarate to be 1.16 ± 0.02 mg/mL at 25 °C.[6] Solubility can be

increased in the presence of co-solvents like ethanol and methanol.[6]
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Q3: How should I handle solutions of F 16915 for my experiments?

A3: Due to its sensitivity to environmental factors, it is recommended to prepare solutions of F
16915 fresh for each experiment. If storage of a stock solution is necessary, it should be stored

at -20°C for short periods, although stability under these conditions should be verified for your

specific application.[7] Solutions in DMSO, for instance, may be stored at -20°C for up to 3

months.[7] Protect solutions from light.

Q4: What are the known degradation pathways for Formoterol?

A4: Forced degradation studies on Formoterol, in combination with other drugs, have shown

that it is susceptible to degradation under various stress conditions. These include acidic and

basic hydrolysis, oxidation, and exposure to heat and light.[8] The primary degradation

pathways can involve deformylation and sulfate conjugation.[9] Researchers should be mindful

of these factors when designing experiments and interpreting results.
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Issue Possible Cause Recommended Action

Inconsistent experimental

results

Degradation of F 16915 due to

improper storage or handling.

- Ensure the compound is

stored at the recommended

temperature and protected

from light and moisture. -

Prepare fresh solutions for

each experiment. - If using a

stock solution, verify its

stability under your storage

conditions.

Low or no biological activity

- Compound degradation. -

Poor solubility in the

experimental medium.

- Check storage conditions and

solution preparation methods. -

Consider using a co-solvent to

improve solubility. Ensure the

co-solvent is compatible with

your experimental system. -

Verify the pH of your

experimental buffer, as

Formoterol's solubility is pH-

dependent.[5]

Precipitation in aqueous

solutions

Exceeding the solubility limit of

F 16915.

- Prepare a more dilute

solution. - Adjust the pH of the

solution. Formoterol fumarate

dihydrate has increasing

solubility in highly acidic or

basic conditions.[6] - Consider

the use of a different solvent

system or the addition of a

solubilizing agent.

Appearance of unexpected

peaks in chromatography

Degradation of the compound. - Review the experimental

protocol for potential stressors

such as extreme pH, high

temperature, or exposure to

light. - Perform a forced

degradation study under your
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experimental conditions to

identify potential degradation

products.

Experimental Protocols
Protocol 1: General Procedure for Preparing a Stock Solution

Allow the vial of F 16915 to equilibrate to room temperature before opening.

Weigh the desired amount of the compound in a suitable container.

Add the appropriate solvent (e.g., DMSO, methanol, or a buffered aqueous solution) to the

desired concentration.

Vortex or sonicate briefly to ensure complete dissolution.

If not for immediate use, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles and store at -20°C, protected from light.

Protocol 2: Forced Degradation Study (General Guideline)

This is a general protocol and should be adapted based on the specific experimental needs.

Acid Hydrolysis: Dissolve F 16915 in a solution of 0.1 M HCl. Incubate at a controlled

temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize the solution before

analysis.

Base Hydrolysis: Dissolve F 16915 in a solution of 0.1 M NaOH. Incubate at a controlled

temperature (e.g., 60°C) for a defined period. Neutralize the solution before analysis.

Oxidative Degradation: Dissolve F 16915 in a solution containing a low concentration of

hydrogen peroxide (e.g., 3% H₂O₂). Incubate at room temperature, protected from light, for a

defined period.

Thermal Degradation: Expose the solid compound to a high temperature (e.g., 105°C) for a

defined period (e.g., 6 hours).
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Photolytic Degradation: Expose a solution of F 16915 to a controlled light source (e.g., in a

photostability chamber) for a defined period.

Analysis: Analyze the stressed samples, along with an unstressed control, by a stability-

indicating analytical method, such as HPLC with UV or MS detection, to identify and quantify

any degradation products.

Data Presentation
Table 1: Solubility of Formoterol Fumarate

Solvent Solubility Reference

Water (25 °C) 1.16 ± 0.02 mg/mL [6]

Water Slightly soluble [5]

Methanol Soluble [4]

Ethanol (95%) Very slightly soluble [4]

Acetic Acid (100%) Freely soluble [4]

Diethyl Ether Practically insoluble [4]

Table 2: Recommended Storage Conditions for Formoterol Formulations

Condition Duration Reference

Refrigerated (2-8 °C) Long-term [1]

Room Temperature Up to 3 months [2][3]
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Caption: Experimental workflow for handling F 16915.
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Caption: Potential degradation pathways for F 16915.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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